4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methyl-3-[(2-nitrobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C16H13N3O5S/c1-9-6-7-10(15(21)22)8-12(9)17-16(25)18-14(20)11-4-2-3-5-13(11)19(23)24/h2-8H,1H3,(H,21,22)(H2,17,18,20,25)
• InChI Key: OTFZECNRPMJQLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H13N3O5S
• Molecular Weight: 359.4 g/mol

Description

4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as NBD-Cl, is a fluorescent labeling reagent widely used in biochemistry and molecular biology research. Its unique chemical structure allows it to react with primary amines in proteins, peptides, and other biomolecules, making it a valuable tool for studying protein-protein interactions, enzyme kinetics, and other biological processes.

Mechanism of Action

The mechanism of action of 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid involves the reaction of the 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid molecule with primary amines in proteins and other biomolecules. The reaction forms a stable covalent bond between the 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid molecule and the amino group, resulting in the fluorescent labeling of the biomolecule. The labeled biomolecule can then be visualized using fluorescence microscopy or other imaging techniques.
Biochemical and Physiological Effects:
4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid is a relatively non-toxic compound and has no known biochemical or physiological effects on cells or organisms. However, its use as a labeling reagent can have a significant impact on the function and activity of the biomolecules being labeled. For example, labeling of specific amino acid residues in a protein can alter its activity or binding affinity, potentially leading to changes in cellular function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid as a labeling reagent include its high reactivity and specificity for primary amines, its ability to label proteins and other biomolecules in a variety of conditions, and its compatibility with a wide range of imaging techniques. However, there are also some limitations to its use, including the potential for non-specific labeling, the need for careful optimization of labeling conditions, and the potential for interference with protein function or activity.

Future Directions

There are several potential future directions for research involving 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is the development of new labeling reagents with improved specificity or sensitivity for particular biomolecules or cellular processes. Another area of interest is the use of 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid in the development of new imaging techniques or biosensors for monitoring biological processes in real-time. Finally, there is also potential for the use of 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid in the development of new therapeutic agents or drug delivery systems, based on its ability to label and target specific biomolecules in cells and tissues.

Synthesis Methods

The synthesis of 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid involves several steps, starting with the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-aminobenzoic acid to form the amide linkage, followed by reduction of the nitro group to the amino group using zinc and hydrochloric acid. The resulting compound is then purified by column chromatography to yield pure 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid.

Scientific Research Applications

4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has been used in a wide range of scientific research applications, including protein labeling, enzyme kinetics, and fluorescence microscopy. One of the most common uses of 4-methyl-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid is in the study of protein-protein interactions, where it can be used to label specific amino acid residues in one protein and monitor its interaction with another protein. This technique has been used to study a variety of biological processes, including signal transduction, DNA replication, and protein folding.